Cas no 2495-39-8 (Sodium allylsulfonate)

• Product Name: Sodium allylsulfonate
• CAS No: 2495-39-8
• MF: C₃H₅NaO₃S
• MW: 144.1248
• MDL: MFCD00051416
• CID: 43072
• PubChem ID: 87562334
• Update Time: 2025-11-05

Sodium allylsulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium allylsulfonate
• ALS
• allylsulfanate,sodium salt
• sodiumallysulfonate
• SAS
• SODIUM 2-PROPENE-1-SULFONATE
• sodium prop-2-enesulphonate
• ALLYL SODIUM SULFONATE
• ALLYLSULFONIC ACID SODIUM SALT
• 2-PROPENE-1-SULFONIC ACID SODIUM SALT
• SasCopperPlatingSodiumAllylSulfonate
• Sodium allyl sulphonate
• Sodium prop-2-ene-1-sulfonate
• sodium 2-propenesulfonate
• sodium prop-2-ene sulfonate
• 烯丙基磺酸钠
• 2-Propene-1-sulfonic acid, sodium salt
• Sodium allyl sulfonate
• Sodium allysulfonate
• 7SGF7TB9O2
• 2-Propene-1-sulfonic acid, sodium salt (1:1)
• Allylsulfonic acid, sodium salt
• Verbindung des Natrium-Salzes mit Natriumbromid
• Sodiumallylsulfonate
• Allyl sulfonic acid, sodium salt
• sodiumallysul
• NSC 150018
• sodium;prop-2-ene-1-sulfonate
• AKOS015912705
• sodium allylsulfonate, AldrichCPR
• MFCD00051416
• A0809
• DTXSID3041451
• CHEMBL3187478
• Prop-2-ene-1-sulfonic acid sodium salt
• CAS-2495-39-8
• NS00078242
• SODIUM 1-PROPENE-3-SULFONATE
• AS-80743
• E83028
• UNII-7SGF7TB9O2
• CS-W018253
• NCGC00255611-01
• EN300-6763778
• NSC-150018
• Q27268791
• CAA49539
• HSDB 5884
• EC 219-676-5
• C3H5NaO3S
• DTXCID1021451
• Tox21_301805
• J-015749
• EINECS 219-676-5
• SCHEMBL29951
• 2495-39-8

• MDL： MFCD00051416
• Inchi： 1S/C3H6O3S.Na/c1-2-3-7(4,5)6;/h2H,1,3H2,(H,4,5,6);/q;+1/p-1
• InChI Key： DIKJULDDNQFCJG-UHFFFAOYSA-M
• SMILES： S(C([H])([H])C([H])=C([H])[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 143.98600
• Monoisotopic Mass: 143.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.206
• Melting Point: 0 °C
• Flash Point: 144.124°C
• Water Partition Coefficient: 4 g/100 mL
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 65.58000
• LogP: 0.79840
• Solubility: Soluble in water and alcohol, slightly soluble in benzene

Sodium allylsulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium allylsulfonate

Sodium Allylsulfonate: A Comprehensive Overview

Sodium allylsulfonate, also known by its CAS number CAS No. 2495-39-8, is a versatile chemical compound that has garnered significant attention in various industrial and research applications. This compound, with the molecular formula C₃H₅NaO₂S, is a sodium salt of allylsulfonic acid and is widely recognized for its unique chemical properties and reactivity.

Recent studies have highlighted the potential of sodium allylsulfonate in enhancing polymerization processes, particularly in the production of high-performance polymers and composites. Researchers have demonstrated that this compound acts as an effective initiator for radical polymerization, significantly improving the mechanical properties of the resulting materials.

In addition to its role in polymer chemistry, sodium allylsulfonate has found applications in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to facilitate controlled radical polymerization makes it an invaluable tool in the development of drug delivery systems, where precise control over polymer structure is crucial.

The synthesis of sodium allylsulfonate involves a multi-step process that begins with the oxidation of allyl alcohol to form allyl sulfonic acid, followed by neutralization with sodium hydroxide to yield the sodium salt. This process has been optimized in recent years to improve yield and reduce environmental impact, aligning with global sustainability goals.

One of the most promising areas of research involving sodium allylsulfonate is its application in green chemistry initiatives. Scientists have explored its use as a biodegradable alternative to traditional initiators, contributing to the development of more environmentally friendly manufacturing processes.

Furthermore, advancements in computational chemistry have enabled researchers to better understand the electronic structure and reactivity of sodium allylsulfonate. These insights have paved the way for innovative applications in fields such as materials science and nanotechnology.

In conclusion, sodium allylsulfonate continues to be a focal point in both academic research and industrial applications. Its versatility and reactivity make it an essential compound in modern chemistry, with ongoing studies exploring its potential in emerging technologies and sustainable practices.